Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH, also known as Fmoc-L-Ser-Gal-OH, is an organic compound that is used in a variety of scientific research applications. It is a derivative of the amino acid L-serine, and has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
Glycopeptide Synthesis
Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH plays a crucial role in glycopeptide synthesis. For instance, it has been used in the solid-phase peptide synthesis of glycosylated dipeptides and heptapeptides, demonstrating its significance in creating functionalized foldamers for biomedical research (Norgren, Norberg, & Arvidsson, 2007). Additionally, its utility is exemplified in the construction of human salivary mucin-derived O-linked glycopeptides (Satyanarayana, Gururaja, Naganagowda, Ramasubbu, & Levine, 2009).
Glycosyl Amino Acid Synthesis
The compound is crucial in the synthesis of glycosyl amino acids. For example, it has been used to create glycosyl amino acids with an activated C-terminus for solid-phase glycopeptide synthesis (Paulsen, Peters, Bielfeldt, Meldal, & Bock, 1995).
Solid-Phase O-Glycosylation
In another application, Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH has been effectively used in solid-phase O-glycosylation for the synthesis of glycopeptides, showcasing its efficiency in glycosylation processes (Ryan, Koh, Lohning, & Rudrawar, 2017).
Enkephalin Glycopeptide Analogs
It is also involved in the solid-phase synthesis of enkephalin glycopeptide analogues, indicating its potential in the study of opiate receptor binding and analgesia (Mitchell, Pratt, Hruby, & Polt, 2001).
Synthesis of Tuftsins
The compound has been employed in the synthesis of tuftsin derivatives, further demonstrating its versatility in glycopeptide synthesis (Filira, Biondi, Cavaggion, Scolaro, & Rocchi, 2009).
Antitumor Neoglycopeptide Vaccine
In the field of immunotherapy, Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH has been used in the synthesis of glycopeptide vaccines targeting tumor-associated antigens (Vichier‐Guerre, Lo‐Man, Huteau, Dériaud, Leclerc, & Bay, 2004).
Glycoconjugate Construction
Its utility extends to the preparation of synthetic glycoclusters as mimetics of multivalent carbohydrate ligands, used in various glycobiological applications (Katajisto, Karskela, Heinonen, & Lönnberg, 2002).
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxypropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H35NO14/c1-16(34)41-15-26-27(44-17(2)35)28(45-18(3)36)29(46-19(4)37)31(47-26)42-14-25(30(38)39)33-32(40)43-13-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24-29,31H,13-15H2,1-4H3,(H,33,40)(H,38,39)/t25-,26+,27-,28-,29+,31+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGQPZVSWEMKXBN-VXRXWXGFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H35NO14 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
657.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.